N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)-1-phenylmethanesulfonamide

• IUPAC Name: N-methyl-N-[1-(4-oxopyrido[1,2-a]pyrimidin-2-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C20H22N4O3S/c1-22(28(26,27)15-16-7-3-2-4-8-16)17-10-12-23(14-17)19-13-20(25)24-11-6-5-9-18(24)21-19/h2-9,11,13,17H,10,12,14-15H2,1H3
• InChI Key: PHGYYRWYCHGSQC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=CC(=O)N3C=CC=CC3=N2)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

“N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)-1-phenylmethanesulfonamide” is a complex organic compound. It contains a pyrido[1,2-a]pyrimidin-2-yl group, which is a common moiety in many biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of β-alkoxyvinyl trichloromethyl ketones with 2-aminopyridine. The structure of the synthesized compounds can be confirmed by IR, 1 HNMR, ESI–MS, and CHN analysis.

Molecular Structure Analysis

The molecular structure of similar compounds can be confirmed using techniques such as IR spectroscopy, 1 HNMR, ESI–MS, and CHN analysis. The exact structure of this specific compound would need to be confirmed using similar techniques.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often involve nucleophilic addition and condensation reactions. The specific reactions involved in the synthesis of this compound would depend on the exact synthetic route used.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various techniques. These properties include molecular weight, hydrogen bond donor and acceptor count, rotatable bond count, and topological polar surface area.

Mechanism of Action

Target of Action

The primary target of this compound is the HIV-1 integrase (IN) . IN is an essential enzyme for retroviral replication, playing a crucial role in the integration of the viral DNA into the host genome .

Mode of Action

The compound interacts with the active site of IN, where the keto oxygen atom at position C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion . This interaction inhibits the activity of IN, thereby preventing the integration of the viral DNA into the host genome .

Biochemical Pathways

The inhibition of IN disrupts the life cycle of HIV-1, which consists of viral entry, reverse transcription, integration, gene expression, virion assembly, budding, and maturation . By preventing integration, the compound effectively halts the replication of the virus .

Result of Action

The molecular and cellular effects of the compound’s action result in the inhibition of HIV-1 replication. Most of the tested compounds displayed moderate inhibitory properties against HIV-1 virus (NL4-3) in Hela cell cultures .

Safety and Hazards

The safety and hazards associated with similar compounds can be determined through various studies. The exact safety and hazards associated with this specific compound would need to be determined through further study.

Future Directions

The pyridopyrimidine moiety is present in relevant drugs and, in recent years, it has been studied in the development of new therapies. This suggests that “N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)-1-phenylmethanesulfonamide” and similar compounds could have potential therapeutic applications.